Cas no 1955547-32-6 (5-(5-((Methylamino)methyl)-1,2,4-oxadiazol-3-yl)pyridin-2-ol)

• Product Name: 5-(5-((Methylamino)methyl)-1,2,4-oxadiazol-3-yl)pyridin-2-ol
• CAS No: 1955547-32-6
• MF: C₉H₁₀N₄O₂
• MW: 206.20130109787
• MDL: MFCD29046070
• CID: 5018293
• PubChem ID: 136666197
• Update Time: 2025-06-22

5-(5-((Methylamino)methyl)-1,2,4-oxadiazol-3-yl)pyridin-2-ol Chemical and Physical Properties

Names and Identifiers

• 5-(5-((methylamino)methyl)-1,2,4-oxadiazol-3-yl)pyridin-2-ol
• 5-[5-(methylaminomethyl)-1,2,4-oxadiazol-3-yl]-1H-pyridin-2-one
• 5-(5-((Methylamino)methyl)-1,2,4-oxadiazol-3-yl)pyridin-2-ol

• MDL： MFCD29046070
• Inchi： 1S/C9H10N4O2/c1-10-5-8-12-9(13-15-8)6-2-3-7(14)11-4-6/h2-4,10H,5H2,1H3,(H,11,14)
• InChI Key： PCOOPEJTKBVLFG-UHFFFAOYSA-N
• SMILES： O1C(CNC)=NC(C2C=CC(NC=2)=O)=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 313
• XLogP3: -1
• Topological Polar Surface Area: 80

Additional information on 5-(5-((Methylamino)methyl)-1,2,4-oxadiazol-3-yl)pyridin-2-ol

Introduction to 5-(5-((Methylamino)methyl)-1,2,4-oxadiazol-3-yl)pyridin-2-ol (CAS No. 1955547-32-6)

5-(5-((Methylamino)methyl)-1,2,4-oxadiazol-3-yl)pyridin-2-ol is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of pyridinol derivatives, incorporating an 1,2,4-oxadiazole moiety linked to a pyridine ring through an hydroxylated intermediate. The presence of a methylamino substituent on the oxadiazole ring enhances its pharmacological relevance by introducing basicity and potential interactions with biological targets.

The CAS number 1955547-32-6 uniquely identifies this compound in scientific literature and databases, facilitating its study and commercialization. The molecular structure of 5-(5-((Methylamino)methyl)-1,2,4-oxadiazol-3-yl)pyridin-2-ol consists of a rigid 1,2,4-oxadiazole core, which is known for its stability and ability to participate in hydrogen bonding interactions. This core is further functionalized with a methylamino group at the 5-position and a pyridinyl ring at the 3-position, connected via an hydroxylated linkage. Such structural motifs are frequently explored in medicinal chemistry due to their ability to modulate biological pathways.

Recent advancements in drug discovery have highlighted the importance of pyridinol derivatives in addressing various therapeutic challenges. The combination of the 1,2,4-oxadiazole scaffold with a pyridine ring in 5-(5-((Methylamino)methyl)-1,2,4-oxadiazol-3-yl)pyridin-2-ol suggests potential applications in areas such as anti-inflammatory, anticancer, and antimicrobial therapies. The methylamino substituent not only enhances solubility but also provides a site for further derivatization, allowing for the development of novel analogs with improved pharmacokinetic profiles.

In vitro studies have begun to elucidate the pharmacological profile of this compound. Initial investigations suggest that 5-(5-((Methylamino)methyl)-1,2,4-oxadiazol-3-yl)pyridin-2-ol exhibits moderate binding affinity to certain enzyme targets, making it a promising candidate for further exploration. The hydroxyl group at the 2-position of the pyridine ring may serve as a critical interaction point with biological macromolecules, influencing both potency and selectivity. Additionally, the electron-withdrawing nature of the 1,2,4-oxadiazole moiety could modulate reactivity and bioavailability.

The synthesis of 5-(5-((Methylamino)methyl)-1,2,4-oxadiazol-3-yl)pyridin-2-ol involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include cyclization reactions to form the 1,2,4 oxadiazole core, followed by functional group interconversions to introduce the methylamino and hydroxyl substituents. Advances in catalytic processes have enabled more efficient and sustainable synthetic routes, reducing waste and improving yields. These developments align with global trends toward green chemistry principles.

Computational modeling has played a pivotal role in understanding the interactions between 5-(5-(methylamino)methyl)-1H-pyrazolo[3,[4-f]pyrimidin]-4(3H)-one derivatives, which share structural similarities with our compound. Molecular docking studies predict favorable binding modes with target proteins involved in inflammatory pathways. Such simulations accelerate hit identification and lead optimization processes by providing insights into binding affinities and pose predictions before experimental validation is required.

The potential therapeutic applications of this compound are broadening as researchers uncover new biological functions associated with oxadiazole derivatives. Preclinical studies are underway to evaluate its efficacy in models of chronic inflammation and tumor progression. The versatility of the methylamino group, which can be further modified into amides or ureas without compromising core structure integrity, offers flexibility in drug design

The development of novel pharmaceuticals relies heavily on innovative synthetic strategies that enhance both efficiency and scalability. The synthesis of complex heterocycles like our target compound demands precise control over reaction conditions to ensure high purity and yield. Recent innovations in flow chemistry have enabled continuous production processes for such molecules

The regulatory landscape for new drug candidates continues to evolve as agencies worldwide emphasize safety and efficacy through stringent testing protocols